Cas no 1443350-91-1 (4-[(3-methylpiperidin-1-yl)methyl]benzenethiol)

• Product Name: 4-[(3-methylpiperidin-1-yl)methyl]benzenethiol
• CAS No: 1443350-91-1
• MF: C₁₃H₁₉NS
• MW: 221.361662149429
• MDL: MFCD19443045
• CID: 5170419
• Update Time: 2026-03-04

4-[(3-methylpiperidin-1-yl)methyl]benzenethiol Chemical and Physical Properties

Names and Identifiers

• 4-[(3-methylpiperidin-1-yl)methyl]benzenethiol

• MDL： MFCD19443045
• Inchi： 1S/C13H19NS/c1-11-3-2-8-14(9-11)10-12-4-6-13(15)7-5-12/h4-7,11,15H,2-3,8-10H2,1H3
• InChI Key： JZIXAWMDAOIAGR-UHFFFAOYSA-N
• SMILES： C1(S)=CC=C(CN2CCCC(C)C2)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Additional information on 4-[(3-methylpiperidin-1-yl)methyl]benzenethiol

Introduction to 4-[(3-Methylpiperidin-1-yl)methyl]benzenethiol (CAS No. 1443350-91-1)

4-[(3-Methylpiperidin-1-yl)methyl]benzenethiol (CAS No. 1443350-91-1) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-(3-methylpiperidin-1-ylmethyl)thiophenol, is characterized by its unique structural features, which include a thiol group and a substituted piperidine ring. These features contribute to its potential as a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The thiol group in 4-[(3-methylpiperidin-1-yl)methyl]benzenethiol is particularly noteworthy due to its reactivity and ability to form disulfide bonds, which are crucial in many biological processes. The presence of the 3-methylpiperidin-1-yl moiety adds complexity and functionality, enhancing the compound's potential for modulating biological targets. This combination of functional groups makes 4-(3-methylpiperidin-1-ylmethyl)thiophenol an attractive candidate for the development of novel therapeutic agents.

Recent research has highlighted the importance of 4-(3-methylpiperidin-1-ylmethyl)thiophenol in various areas of medicinal chemistry. For instance, studies have shown that compounds containing thiol groups can act as antioxidants, protecting cells from oxidative stress and damage. The 3-methylpiperidin-1-yl moiety, on the other hand, has been associated with improved pharmacokinetic properties, such as enhanced solubility and bioavailability. These properties make 4-(3-methylpiperidin-1-ylmethyl)thiophenol a promising scaffold for the design of new drugs targeting neurodegenerative diseases, cancer, and inflammatory conditions.

In the context of drug discovery, 4-(3-methylpiperidin-1-ylmethyl)thiophenol has been used as a building block in the synthesis of small molecules with potential therapeutic applications. For example, researchers have utilized this compound to develop inhibitors of specific enzymes involved in disease pathways. One notable application is in the development of inhibitors for protein kinases, which are key regulators of cellular signaling and are often dysregulated in cancer. The ability to modulate these enzymes with high specificity and potency is crucial for the success of targeted therapies.

Moreover, 4-(3-methylpiperidin-1-ylmethyl)thiophenol has shown promise in the field of chemical biology, where it can be used to probe cellular processes and identify new targets for drug development. The thiol group can be readily modified to incorporate various functional groups, allowing for the creation of probes that can interact with specific biomolecules. This versatility makes 4-(3-methylpiperidin-1-ylmethyl)thiophenol a valuable tool for understanding complex biological systems and identifying novel therapeutic targets.

The synthesis of 4-(3-methylpiperidin-1-ylmethyl)thiophenol typically involves multi-step reactions that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions and coupling reactions using transition metal catalysts. Recent advancements in synthetic methods have led to more efficient and environmentally friendly approaches, making it easier to produce this compound on a larger scale for both research and industrial applications.

In addition to its use in drug discovery and chemical biology, 4-(3-methylpiperidin-1-ylmethyl)thiophenol has potential applications in materials science. The thiol group can be used to functionalize surfaces or polymers, leading to materials with unique properties such as improved adhesion or enhanced biocompatibility. These materials have potential uses in areas such as tissue engineering and drug delivery systems.

Despite its promising applications, it is important to note that 4-(3-methylpiperidin-1-ylmethyl)thiophenol should be handled with care due to its reactivity and potential toxicity. Proper safety protocols should be followed during synthesis and handling to ensure the well-being of researchers and laboratory personnel.

In conclusion, 4-(3-methylpiperidin-1-ylmethyl)thiophenol (CAS No. 1443350-91-1) is a multifaceted compound with significant potential in various scientific fields. Its unique structural features make it an attractive candidate for the development of new drugs, chemical probes, and advanced materials. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern chemistry and biology.